Cas no 41417-03-2 (1,4-Cyclododecanediol)

1,4-Cyclododecanediol structure
1,4-Cyclododecanediol structure
Product name:1,4-Cyclododecanediol
CAS No:41417-03-2
MF:C12H24O2
MW:200.317764282227
CID:2624998
PubChem ID:3016276

1,4-Cyclododecanediol Chemical and Physical Properties

Names and Identifiers

    • cyclododecane-1,4-diol
    • SCHEMBL6911241
    • DTXCID001025192
    • DOQRCURARDRZJT-UHFFFAOYSA-N
    • 41417-03-2
    • DTXSID20885831
    • 1,4-Cyclododecanediol
    • cyclododecan-1,4-diol
    • Inchi: InChI=1S/C12H24O2/c13-11-7-5-3-1-2-4-6-8-12(14)10-9-11/h11-14H,1-10H2
    • InChI Key: DOQRCURARDRZJT-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 200.177630004Da
  • Monoisotopic Mass: 200.177630004Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.968
  • Boiling Point: 354 ºC
  • Flash Point: 167 ºC

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd